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Compound of Interest

Compound Name: Tiafenacil

Cat. No.: B1428544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the soil degradation and

environmental fate of the herbicide tiafenacil. The information is compiled from various

scientific and regulatory sources to assist researchers and professionals in understanding its

behavior in the environment. This document details its physicochemical properties, degradation

pathways, mobility in soil, and the experimental methodologies used for its assessment.

Physicochemical Properties of Tiafenacil
Understanding the fundamental physicochemical properties of tiafenacil is crucial for

predicting its environmental behavior. These properties influence its solubility, mobility, and

persistence in soil and aquatic systems.
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Property Value Reference

Chemical Name

methyl 3-[2-[2-chloro-4-fluoro-

5-[3-methyl-2,6-dioxo-4-

(trifluoromethyl)pyrimidin-1-

yl]phenyl]sulfanylpropanoylami

no]propanoate

[1]

CAS Number 1220411-29-9 [2][3]

Molecular Formula C₁₉H₁₈ClF₄N₃O₅S [1]

Molecular Weight 511.9 g/mol

Water Solubility 110 mg/L (at 20°C, pH 7)

Vapor Pressure ≤ 1.12 x 10⁻¹⁰ torr (at 20°C)

Henry's Law Constant 6.86 x 10⁻¹³ atm m³ mol⁻¹

Log Kₒw (Octanol-Water

Partition Coefficient)
≤2

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
1,965 mL/goc

Soil Degradation and Environmental Fate
Tiafenacil degrades rapidly in the environment through various biotic and abiotic processes.

However, some of its degradation products are more persistent and mobile than the parent

compound.

Degradation Pathways
The primary degradation pathways for tiafenacil in the environment are microbial degradation,

hydrolysis, and photolysis.
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Caption: Primary degradation pathways of tiafenacil in soil and aquatic environments.

Microbial activity is a key factor in the rapid degradation of tiafenacil in soil.

Aerobic Soil Metabolism: Tiafenacil degrades very rapidly under aerobic conditions, with

half-lives (DT₅₀) of 0.03 to 0.18 days. This rapid degradation leads to the formation of

numerous metabolites.

Anaerobic Soil Metabolism: Under anaerobic conditions, tiafenacil also degrades quickly,

with DT₅₀ values ranging from 0.49 to 8.2 days. The degradation pathway under anaerobic
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conditions differs from the aerobic pathway, notably with the absence of sulfur atom oxidation

products.

Hydrolysis is a significant degradation pathway for tiafenacil, particularly in alkaline conditions.

The rate of hydrolysis is highly dependent on pH and temperature.

At pH 4 and 50°C, tiafenacil is stable.

At pH 7, the half-life is 24 days at 35°C and 20.5 days at the same temperature in another

study.

At pH 9 and 25°C, the half-life is 1 day.

A recent study showed hydrolysis half-lives ranging from 0.22 to 84.82 days under various

conditions, following single first-order kinetics.

Photodegradation contributes to the breakdown of tiafenacil, although its importance varies

between soil and water.

Soil Photolysis: The photolysis of tiafenacil on dry soil is a slow process, with a reported

half-life of 197 days under continuous irradiation, which is equivalent to 405 days of summer

sunlight.

Aqueous Photolysis: In water, phototransformation is an important degradation route, with a

half-life of 18.9 days. Another study reported a half-life of 5.9 days adjusted to equivalent

summer sunlight, leading to the formation of major transformation products M-71, M-72, and

M-85.

Degradation Rates
The persistence of tiafenacil in the environment is generally low due to its rapid degradation.

The following table summarizes the reported degradation half-lives (DT₅₀).
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Degradation
Process

Condition Half-life (DT₅₀) Reference

Aerobic Soil

Metabolism
20°C 0.03 - 0.10 days

Laboratory 0.05 - 0.18 days

Anaerobic Soil

Metabolism
20°C 3.2 - 8.2 days

Laboratory 0.49 - 3.2 days

Hydrolysis pH 4, 50°C Stable

pH 7, 35°C 24 days

pH 7, 35°C 20.5 days

pH 9, 25°C 1 day

Soil Photolysis Continuous Irradiation 197 days

Summer Sunlight

Equivalent
405 days

Aquatic Photolysis - 18.9 days

Summer Sunlight

Equivalent
5.9 days

Field Dissipation - < 1 day

Mobility in Soil
The mobility of tiafenacil and its degradates in soil is a critical factor in assessing the potential

for groundwater contamination.

Tiafenacil: With a Koc value of 1,965 mL/goc, tiafenacil is considered to be slightly mobile

in soil. Field dissipation studies have shown that tiafenacil and its residues of concern were

not detected below 30 cm.
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Degradates: In contrast to the parent compound, many of the major degradation products of

tiafenacil are more persistent and exhibit high to moderate mobility in soil, with Koc values

ranging from 1.76 to 60.8. This indicates a potential for these degradates to leach into

groundwater.

Experimental Protocols
The following sections outline the general methodologies employed in the environmental fate

studies of tiafenacil.

General Experimental Workflow
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Caption: A generalized workflow for studying the environmental fate of tiafenacil.

Soil Degradation Studies (Aerobic and Anaerobic)
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These studies are conducted to determine the rate and pathway of tiafenacil degradation in

soil under different oxygen levels.

Soil Selection: Representative agricultural soils are chosen for the study.

Radiolabeling: To trace the fate of the molecule, ¹⁴C-labeled tiafenacil is used, often with

separate labeling in the pyrimidinyl and phenyl rings.

Incubation: Soil samples are treated with the radiolabeled tiafenacil and incubated in the

dark at a constant temperature (e.g., 20°C).

Aerobic Conditions: A continuous flow of moist, CO₂-free air is passed through the incubation

vessels.

Anaerobic Conditions: After an initial aerobic phase to establish microbial populations, the

soil is flooded, and the system is purged with nitrogen to create anaerobic conditions.

Sampling: Samples are collected at various time intervals.

Analysis: The samples are extracted, and the parent compound and its transformation

products are quantified using techniques like UHPLC-QTOF-MS/MS.

Hydrolysis Study
This study assesses the abiotic degradation of tiafenacil in water at different pH levels.

Buffer Solutions: Sterile aqueous buffer solutions of different pH values (e.g., 4, 7, and 9) are

prepared.

Treatment: The buffer solutions are treated with a known concentration of tiafenacil.

Incubation: The solutions are maintained at a constant temperature in the dark.

Sampling: Aliquots are taken at specified intervals.

Analysis: The concentration of tiafenacil and its hydrolysis products are determined by

analytical methods such as UPLC-QTOF-MS/MS.
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Photolysis Study
This study evaluates the degradation of tiafenacil due to exposure to light.

Sample Preparation: Tiafenacil is applied to the surface of a thin layer of dry soil or

dissolved in a sterile aqueous solution.

Irradiation: The samples are exposed to a controlled light source that simulates natural

sunlight (e.g., a xenon arc lamp). Dark control samples are maintained at the same

temperature.

Sampling: Samples are collected at various time points.

Analysis: The concentration of tiafenacil is measured to determine the rate of

photodegradation.

Mobility Study (Batch Equilibrium)
This study determines the adsorption and desorption characteristics of tiafenacil in soil, which

is used to calculate the Koc value.

Soil and Solution Preparation: Several types of soil with varying organic carbon content are

used. A solution of known tiafenacil concentration is prepared, often in 0.01 M CaCl₂.

Adsorption Phase: Soil is equilibrated with the tiafenacil solution for a specific period.

Centrifugation and Analysis: The soil suspension is centrifuged, and the concentration of

tiafenacil remaining in the supernatant is measured.

Desorption Phase: The remaining soil is then equilibrated with a fresh solution (without

tiafenacil) to measure the amount of desorbed compound.

Calculation: The adsorption coefficient (Kd) and the soil organic carbon-water partitioning

coefficient (Koc) are calculated from the results.

Analytical Methodology
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The quantification of tiafenacil and its metabolites in environmental samples is typically

performed using advanced analytical techniques.

Extraction: A common extraction method is the QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) procedure. Soil samples are often extracted with a mixture of acetonitrile,

water, and formic acid.

Cleanup: Solid-phase extraction (SPE) with cartridges like Waters Oasis HLB is frequently

used to remove interfering substances from the sample extracts.

Instrumentation: High-Performance Liquid Chromatography (HPLC) or Ultra-High-

Performance Liquid Chromatography (UHPLC) coupled with tandem mass spectrometry

(MS/MS) or Quadrupole Time-of-Flight Mass Spectrometry (QTOF-MS/MS) are the preferred

methods for the sensitive and selective determination of tiafenacil and its transformation

products. These methods allow for the identification and quantification of analytes at low

concentrations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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